Cas no 2680806-10-2 (benzyl N-{8-bromo-7-methylpyrazolo1,5-a1,3,5triazin-4-yl}carbamate)

• Product Name: benzyl N-{8-bromo-7-methylpyrazolo1,5-a1,3,5triazin-4-yl}carbamate
• CAS No: 2680806-10-2
• MF: C₁₄H₁₂BrN₅O₂
• MW: 362.181381225586
• CID: 5623535
• PubChem ID: 165928167
• Update Time: 2025-05-26

benzyl N-{8-bromo-7-methylpyrazolo1,5-a1,3,5triazin-4-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680806-10-2
• benzyl N-{8-bromo-7-methylpyrazolo[1,5-a][1,3,5]triazin-4-yl}carbamate
• EN300-28299965
• benzyl N-{8-bromo-7-methylpyrazolo1,5-a1,3,5triazin-4-yl}carbamate

• Inchi： 1S/C14H12BrN5O2/c1-9-11(15)12-16-8-17-13(20(12)19-9)18-14(21)22-7-10-5-3-2-4-6-10/h2-6,8H,7H2,1H3,(H,16,17,18,21)
• InChI Key： KWHWPIPCJACTSZ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN2C(=NC=NC2=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 361.01744g/mol
• Monoisotopic Mass: 361.01744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.4Ų

Additional information on benzyl N-{8-bromo-7-methylpyrazolo1,5-a1,3,5triazin-4-yl}carbamate

Introduction to Benzyl N-{8-Bromo-7-Methylpyrazolo[1,5-a][1,3,5]triazin-4-yl}Carbamate (CAS No. 2680806-10-2)

Benzyl N-{8-bromo-7-methylpyrazolo[1,5-a][1,3,5]triazin-4-yl}carbamate is a highly specialized organic compound with the CAS registry number 2680806-10-2. This compound belongs to the class of carbamates and features a unique structure that combines a benzyl group with a pyrazolo[1,5-a][1,3,5]triazine moiety. The presence of bromine and methyl substituents further enhances its chemical properties, making it a subject of interest in various research and industrial applications.

The core structure of this compound is the pyrazolo[1,5-a][1,3,5]triazine ring system. This heterocyclic framework is known for its stability and versatility in chemical reactions. The substitution pattern at positions 7 and 8 with a methyl and bromine group respectively introduces additional functionality. The benzyl group attached via a carbamate linkage adds further complexity to the molecule and potentially influences its reactivity and solubility properties.

Recent studies have highlighted the potential of benzyl N-{8-bromo-7-methylpyrazolo[1,5-a][1,3,5]triazin-4-yl}carbamate in the field of medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive molecules. For instance, this compound has been used as an intermediate in the development of novel antiviral agents due to its ability to inhibit specific viral enzymes. The bromine substituent plays a crucial role in enhancing the compound's bioavailability and selectivity towards target proteins.

In addition to its medicinal applications, this compound has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics. Recent advancements in the synthesis of conjugated polymers incorporating pyrazolo[1,5-a][1,3,5]triazine derivatives have shown promising results in terms of conductivity and stability. The methyl group in this compound contributes to the overall electron-donating capacity of the molecule, which is essential for such applications.

The synthesis of benzyl N-{8-bromo-7-methylpyrazolo[1,5-a][1,3,5]triazin-4-yl}carbamate involves a multi-step process that combines principles from both organic and heterocyclic chemistry. Key steps include the formation of the pyrazolo[1,5-a][1,3,5]triazine ring system through cyclization reactions followed by functionalization with bromine and methyl groups. The final step involves the introduction of the benzyl carbamate group using standard coupling reagents under optimized conditions.

One of the most significant advantages of this compound is its high stability under physiological conditions. This property makes it particularly suitable for use in drug delivery systems where prolonged stability is required. Recent research has demonstrated its potential as a carrier for hydrophobic drugs due to its ability to form stable micellar structures in aqueous solutions.

The environmental impact of benzyl N-{8-bromo-7-methylpyrazolo[1,5-a][1,3,5]triazin-4-yl}carbamate has also been a topic of interest among scientists. Studies have shown that this compound exhibits low toxicity towards aquatic organisms when properly managed. However, further research is needed to fully understand its biodegradation pathways and long-term effects on ecosystems.

In conclusion, benzyl N-{8-bromo-7-methylpyrazolo[strong]a}[strong]triazin-4-yl}carbamate (CAS No. 2680806-strong) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working in fields ranging from medicinal chemistry to materials science. As ongoing studies continue to uncover new properties and uses for this compound, it is expected to play an increasingly important role in both academic research and industrial development.